Cas no 2597-76-4 (Desfluoro (9S,10R,14S,17R)-Betamethasone)
2597-76-4 structure
Product Name:Desfluoro (9S,10R,14S,17R)-Betamethasone
CAS No:2597-76-4
MF:C22H30O5
MW:374.470607280731
CID:275464
PubChem ID:6451420
Update Time:2025-04-19
Desfluoro (9S,10R,14S,17R)-Betamethasone Chemical and Physical Properties
Names and Identifiers
-
- Pregna-1,4-diene-3,20-dione,11,17,21-trihydroxy-16-methyl-, (11b,16b)-
- (8S,9S,10R,11S,13S,14S,16S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
- Pregna-1,4-diene-3,20-dione, 11,17-21-trihydroxy-16-methyl-, (11beta,16beta)-
- 2597-76-4
- Desfluoro (9S,10R,14S,17R)-Betamethasone
- CHEMBL2311106
- 11,17,21-trihydroxy-16-methylpregna-1,4-diene-3,20-dione
- 11,17-21-Trihydroxy-16-methylpregna-1,4-diene-3,20-dione (11beta,16beta)-
- DTXSID00948872
- SCHEMBL8608194
-
- Inchi: 1S/C22H30O5/c1-12-8-16-15-5-4-13-9-14(24)6-7-20(13,2)19(15)17(25)10-21(16,3)22(12,27)18(26)11-23/h6-7,9,12,15-17,19,23,25,27H,4-5,8,10-11H2,1-3H3/t12-,15-,16-,17-,19+,20-,21-,22-/m0/s1
- InChI Key: WNYLPFCKNQAAMB-JMDSDPCGSA-N
- SMILES: O[C@]1(C(CO)=O)[C@@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O
Computed Properties
- Exact Mass: 374.2094
- Monoisotopic Mass: 374.20932405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 754
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- PSA: 94.83
Desfluoro (9S,10R,14S,17R)-Betamethasone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D259760-25mg |
Desfluoro (9S,10R,14S,17R)-Betamethasone |
2597-76-4 | 25mg |
$ 190.00 | 2023-04-17 | ||
| TRC | D259760-100mg |
Desfluoro (9S,10R,14S,17R)-Betamethasone |
2597-76-4 | 100mg |
$ 747.00 | 2023-04-17 | ||
| TRC | D259760-250mg |
Desfluoro (9S,10R,14S,17R)-Betamethasone |
2597-76-4 | 250mg |
$ 1800.00 | 2023-09-08 |
Desfluoro (9S,10R,14S,17R)-Betamethasone Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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